Cas no 1435804-43-5 (2-amino-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]acetamide hydrochloride)

• Product Name: 2-amino-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]acetamide hydrochloride
• CAS No: 1435804-43-5
• MF: C₁₂H₁₅ClN₄O₂
• MW: 282.726101160049
• MDL: MFCD23136109
• CID: 4604537
• Update Time: 2025-06-12

2-amino-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)acetamide hydrochloride
• 2-amino-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]acetamide hydrochloride

• MDL： MFCD23136109
• Inchi： 1S/C12H14N4O2.ClH/c13-8-10(17)14-7-6-11-15-12(16-18-11)9-4-2-1-3-5-9;/h1-5H,6-8,13H2,(H,14,17);1H
• InChI Key： YDWPNNNQRODKIO-UHFFFAOYSA-N
• SMILES： C(C1ON=C(C2C=CC=CC=2)N=1)CNC(=O)CN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6

Additional information on 2-amino-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]acetamide hydrochloride

Research Brief on 2-amino-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]acetamide hydrochloride (CAS: 1435804-43-5)

In recent years, the compound 2-amino-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]acetamide hydrochloride (CAS: 1435804-43-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique 1,2,4-oxadiazole scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of biological targets such as enzymes and receptors. The present research brief aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 2-amino-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]acetamide hydrochloride involves a multi-step process that typically includes the formation of the 1,2,4-oxadiazole ring followed by subsequent functionalization. Recent studies have optimized these synthetic routes to improve yield and purity, which are critical for further pharmacological evaluation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological investigations have revealed that this compound exhibits notable activity as a modulator of specific biological pathways. For instance, preliminary in vitro studies suggest that it may interact with gamma-aminobutyric acid (GABA) receptors, which are implicated in neurological disorders such as anxiety and epilepsy. Additionally, its potential as an anti-inflammatory agent has been explored, with some studies indicating its ability to inhibit key inflammatory mediators like cyclooxygenase-2 (COX-2). These findings underscore the compound's versatility and its potential for multi-target therapeutic applications.

In vivo studies have further corroborated the compound's efficacy and safety profile. Animal models have demonstrated favorable pharmacokinetic properties, including good bioavailability and a manageable half-life. However, challenges such as metabolic stability and potential off-target effects remain areas of active investigation. Researchers are also exploring structural analogs to enhance selectivity and reduce toxicity, which could pave the way for clinical development.

In conclusion, 2-amino-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]acetamide hydrochloride represents a promising candidate for further drug development. Its unique chemical structure and broad pharmacological activity make it a valuable subject of ongoing research. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and evaluating its therapeutic potential in human clinical trials. The continued exploration of this compound and its derivatives may yield novel treatments for a range of medical conditions, highlighting its significance in the field of chemical biology and medicinal chemistry.